Cas no 1342229-27-9 (5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde)
5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- CS-0350105
- 1342229-27-9
- AKOS012465937
- 5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde
- EN300-725360
- 5-[3-(dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
- 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
-
- Inchi: 1S/C11H16N2O2/c1-12(2)9-5-6-13(7-9)11-4-3-10(8-14)15-11/h3-4,8-9H,5-7H2,1-2H3
- InChI Key: SJAPLMJCLAZAQP-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1N1CCC(C1)N(C)C
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 36.7Ų
5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725360-1.0g |
5-[3-(dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde |
1342229-27-9 | 1g |
$0.0 | 2023-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420775-50mg |
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde |
1342229-27-9 | 95% | 50mg |
¥23868.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420775-100mg |
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde |
1342229-27-9 | 95% | 100mg |
¥24991.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420775-250mg |
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde |
1342229-27-9 | 95% | 250mg |
¥26132.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420775-500mg |
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde |
1342229-27-9 | 95% | 500mg |
¥31449.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420775-1g |
5-(3-(Dimethylamino)pyrrolidin-1-yl)furan-2-carbaldehyde |
1342229-27-9 | 95% | 1g |
¥28407.00 | 2024-08-09 |
5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde
Recent Advances in the Study of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1342229-27-9)
The compound 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1342229-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The presence of both a furan ring and a dimethylamino-pyrrolidine moiety in its structure allows for diverse interactions with biological targets, including enzymes and receptors. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further pharmacological evaluations.
In vitro and in vivo studies have demonstrated that 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde exhibits notable activity against a range of biological targets. For instance, it has shown inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that this compound may modulate neurotransmitter systems, opening avenues for research in neurological disorders such as Alzheimer's disease and depression.
The mechanism of action of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde is currently under investigation. Early findings suggest that it may act as an allosteric modulator or a competitive inhibitor, depending on the target. Advanced computational modeling and X-ray crystallography studies are being employed to elucidate its binding modes and interactions at the molecular level. These insights are expected to guide the rational design of derivatives with enhanced potency and selectivity.
Despite the promising results, challenges remain in the development of 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.
In conclusion, 5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde (CAS: 1342229-27-9) represents a valuable chemical entity with significant potential in drug discovery. Ongoing research aims to further explore its biological activities, optimize its pharmacological properties, and expand its therapeutic applications. This compound exemplifies the intersection of chemical synthesis and biological evaluation, underscoring the importance of interdisciplinary approaches in modern medicinal chemistry.
1342229-27-9 (5-[3-(Dimethylamino)pyrrolidin-1-yl]furan-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)